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Separation of Dicyclohexyl adipate Newcrom R1
column

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dicyclohexyl adipate

CAS No.: 849-99-0

Cat. No.: S517275

Analytical Method Overview

This protocol summarizes the high-performance liquid chromatography (HPLC) analysis of Dicyclohexyl
adipate (CAS 849-99-0), a compound relevant in pharmaceutical and chemical research [1]. The method

uses a reversed-phase Newcrom R1 column [1] [2] [3].

Parameter Specification

Analyte Dicyclohexyl adipate [1]

Application Pharmacokinetics, Impurity Isolation [1]

HPLC Column Newcrom R1 [1]

Stationary Phase Reversed-phase, low silanol activity [1] [3]
Particle Size 3 um, 5um [2] [3]

Pore Size 100 A [2] [3]

Mobile Phase Acetonitrile (MeCN), Water, Phosphoric Acid [1]
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Parameter Specification

MS-Compatible MP Replace Phosphoric Acid with Formic Acid [1]

Experimental Protocol

¢ Column Installation and Equilibration

o Install a Newcrom R1 column (e.g., 4.6 x 150 mm, 5 ym) in the HPLC system [2].

o Prepare the mobile phase as a mixture of acetonitrile and water, modified with 0.1% phosphoric
acid [1].

o Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline
is achieved.

Sample Preparation

o Dissolve the Dicyclohexyl adipate sample in a suitable solvent, typically acetonitrile or the
mobile phase.
o Filter the solution through a 0.45 um or 0.22 um membrane filter to remove particulate matter.

Chromatographic Separation

o Inject an appropriate sample volume (e.g., 10-20 pyL) onto the column.
o Run the analysis using an isocratic or gradient elution method with the mobile phase.
o Maintain the column temperature within the operational range of 0°C to 50°C [3].

Detection and Data Analysis

o Use a UV-Vis or PDA detector. The specific wavelength for Dicyclohexyl adipate should be
determined experimentally or from literature.

o For mass spectrometry (MS) detection, use the MS-compatible mobile phase (acetonitrile/water
with formic acid) [1].

Column Care and Storage

o After analysis, flush the column thoroughly with a 50/50 mixture of acetonitrile and water to
remove buffers and acids.

o For long-term storage, keep the column in a 50/50 acetonitrile/water mixture with 0.1%
phosphoric or formic acid [2].
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Workflow for HPLC Analysis

The following diagram illustrates the step-by-step workflow for the analysis, from sample preparation to data

interpretation.
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The workflow is linear but includes sample preparation as a parallel preparatory step. The use of a reversed-

phase column with acidified mobile phase is central to the method's success [1].

Important Considerations

e Method Scalability: The described liquid chromatography method is scalable and can be adapted for
the isolation of impurities in preparative separation [1].

e Data Limitation: The vendor, SIELC Technologies, states that the available result was obtained by a
proprietary algorithm and may deviate from actual experimental data. They recommend contacting
them to request experimental data and confirm column suitability before purchase [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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